Cas no 40786-99-0 (4-benzoylbenzene-1,3-dicarboxylic Acid)

• Product name: 4-benzoylbenzene-1,3-dicarboxylic Acid
• CAS No: 40786-99-0
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• CID: 1512750
• PubChem ID: 255798

4-benzoylbenzene-1,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-benzoylbenzene-1,3-dicarboxylic acid
• SureCN370129
• NCIStruc1_000438
• NSC81620
• AC1Q5UO9
• 2,4-dicarboxybenzophenone
• Benzophenon-dicarbonsaeure-(2.4)
• AC1L5T7F
• 4-benzoyl-1,3-benzenedicarboxylic acid
• benzophenone-2,4-dicarboxylic acid
• 4-Benzoyl-isophthalsaeure
• 4-benzoyl-isophthalic acid
• 4-Benzoylisophthalic acid
• CCG-36347
• CHEMBL1742316
• NCGC00096970-01
• IPRJQOGCIFOIBA-UHFFFAOYSA-N
• NCIStruc2_000570
• DTXSID70292314
• NSC-81620
• SCHEMBL370129
• NCGC00013860
• NCI60_041789
• NCGC00013860-02
• 40786-99-0
• NCI81620
• 4-benzoylbenzene-1,3-dicarboxylic Acid

• Inchi： InChI=1S/C15H10O5/c16-13(9-4-2-1-3-5-9)11-7-6-10(14(17)18)8-12(11)15(19)20/h1-8H,(H,17,18)(H,19,20)
• InChI Key： IPRJQOGCIFOIBA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)C2=C(C=C(C=C2)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 270.0528
• Monoisotopic Mass: 270.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.403
• Boiling Point: 553.1°C at 760 mmHg
• Flash Point: 302.3°C
• Refractive Index: 1.645
• PSA: 91.67
• LogP: 2.31400